Cas no 2228084-05-5 (2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid
• CAS No: 2228084-05-5
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 6475578
• PubChem ID: 165965835
• Update Time: 2025-10-29

2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid
• 2228084-05-5
• 2-amino-2-[1-(5-nitrofuran-2-yl)cyclopropyl]acetic acid
• EN300-1813610

• Inchi： 1S/C9H10N2O5/c10-7(8(12)13)9(3-4-9)5-1-2-6(16-5)11(14)15/h1-2,7H,3-4,10H2,(H,12,13)
• InChI Key： LKGHUASRYIJKNX-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(C(C(=O)O)N)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid (CAS No. 2228084-05-5)

2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid, identified by the CAS number 2228084-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural rigidity and potential bioactivity. The presence of an amino group and a nitro-substituted furan moiety further enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The structural features of 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid make it an intriguing subject for synthetic chemists and biologists alike. The cyclopropyl ring introduces conformational constraints that can influence the compound's interactions with biological targets, while the nitro group and furan ring provide opportunities for hydrogen bonding and electronic effects that may modulate its activity. These characteristics have led to its exploration in various therapeutic contexts, particularly in the search for novel inhibitors and modulators of enzymatic pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammation and immune responses. The structural motif of 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid bears similarities to known bioactive compounds that target inflammatory cytokines and signaling pathways. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are critical in the production of prostaglandins and leukotrienes, which are key mediators of inflammation.

Moreover, the nitro group in the furan ring of 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid has been shown to play a crucial role in its pharmacological properties. Nitroaromatic compounds are well-documented for their ability to undergo bioactivation, converting into reactive species that can interfere with enzymatic function or signal transduction. This bioactivation process may contribute to the compound's potential therapeutic effects by selectively targeting pathological pathways while minimizing off-target side effects.

The synthesis of 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid presents both challenges and opportunities for chemists. The cyclopropyl ring requires careful handling to maintain its integrity during functionalization, while the nitro-furan moiety demands precise control to ensure optimal reactivity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex structures like this one with greater efficiency and selectivity. These advancements are crucial for optimizing the yield and purity of CAS No. 2228084-05-5, thereby facilitating further pharmacological evaluation.

In the context of drug discovery, 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid represents a valuable scaffold for medicinal chemists seeking to develop novel therapeutics. Its unique structural features offer a balance between flexibility and rigidity, allowing it to interact with biological targets in a specific manner. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity and pharmacokinetic properties of derivatives of this compound. Such approaches accelerate the identification of lead compounds that can be further optimized for clinical use.

Recent studies have also highlighted the potential applications of CAS No. 2228084-05-5 in addressing neurological disorders. The ability of nitroaromatic compounds to cross the blood-brain barrier has opened up new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The structural framework of 2-amino-2-1-(5-nitrofuran-2-yl)cyclopropylacetic acid suggests that it may interfere with pathological protein aggregation or modulate neurotransmitter systems implicated in these diseases. Further investigation into its mechanism of action could lead to breakthroughs in therapeutic intervention.

The role of computational chemistry in understanding the behavior of CAS No. 2228084-05-5 cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological macromolecules at an atomic level. These computational tools help predict binding modes, identify key interaction sites, and assess potential side effects before experimental validation is conducted. Such interdisciplinary approaches are essential for modern drug discovery, ensuring that promising candidates like 2-amino-2 -1-(5-nitrofuran - - - - - - - - - - - - - acetic acid are optimized for efficacy and safety.

In conclusion,CAS No .2228084--05-- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it an attractive candidate for further exploration . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments . Continued research into its pharmacological properties promises to yield valuable insights into therapeutic strategies across multiple medical disciplines .